Cas no 1537305-32-0 (4-bromopiperidine-4-carboxylic acid)

• Product Name: 4-bromopiperidine-4-carboxylic acid
• CAS No: 1537305-32-0
• MF: C₆H₁₀BrNO₂
• MW: 208.053101062775
• CID: 6391644
• PubChem ID: 83671641
• Update Time: 2025-10-28

4-bromopiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromopiperidine-4-carboxylic acid
• 4-Piperidinecarboxylic acid, 4-bromo-
• 1537305-32-0
• EN300-1070205

• Inchi： 1S/C6H10BrNO2/c7-6(5(9)10)1-3-8-4-2-6/h8H,1-4H2,(H,9,10)
• InChI Key： QHUUGWDWTHXDFB-UHFFFAOYSA-N
• SMILES： N1CCC(Br)(C(O)=O)CC1

Computed Properties

• Exact Mass: 206.98949g/mol
• Monoisotopic Mass: 206.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.631±0.06 g/cm3(Predicted)
• Boiling Point: 307.4±42.0 °C(Predicted)
• pka: 2.16±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 4-bromopiperidine-4-carboxylic acid

Introduction to 4-bromopiperidine-4-carboxylic acid (CAS No. 1537305-32-0)

4-bromopiperidine-4-carboxylic acid, with the chemical formula C₆H₈BrNO₂, is a significant intermediate in the pharmaceutical and chemical industries. This compound, identified by its CAS number 1537305-32-0, has garnered attention due to its versatile applications in drug synthesis and research. Its unique structural properties, featuring a brominated piperidine ring coupled with a carboxylic acid moiety, make it a valuable building block for the development of novel therapeutic agents.

The< strong> bromine substituent on the piperidine ring enhances the reactivity of this compound, facilitating various chemical transformations such as nucleophilic substitution and coupling reactions. This characteristic is particularly useful in medicinal chemistry, where it serves as a precursor for synthesizing complex molecules. The< strong> carboxylic acid group, on the other hand, provides a site for further functionalization, enabling the creation of diverse pharmacophores.

In recent years, 4-bromopiperidine-4-carboxylic acid has been extensively studied for its role in the development of bioactive compounds. One notable area of research involves its application in the synthesis of small-molecule inhibitors targeting neurological disorders. The piperidine scaffold is a common motif in drugs designed to interact with central nervous system receptors, and modifications to this core structure can lead to enhanced binding affinity and selectivity.

Recent studies have highlighted the potential of 4-bromopiperidine-4-carboxylic acid in the development of antipsychotic and antidepressant agents. Researchers have leveraged its structural framework to design molecules that modulate neurotransmitter systems involved in mood regulation and cognitive function. For instance, derivatives of this compound have shown promise in preclinical trials for their ability to inhibit monoamine oxidase (MAO) enzymes, which are implicated in neurodegenerative diseases.

Another emerging field where 4-bromopiperidine-4-carboxylic acid plays a crucial role is in antiviral drug discovery. The bromine atom on the piperidine ring allows for easy incorporation into peptidomimetics and other antiviral agents. These compounds often target viral proteases and polymerases, disrupting critical steps in the viral life cycle. The versatility of 4-bromopiperidine-4-carboxylic acid in such applications underscores its importance as a synthetic intermediate.

The pharmaceutical industry also utilizes 4-bromopiperidine-4-carboxylic acid in the development of kinase inhibitors, which are essential for treating cancers and inflammatory diseases. Kinases are enzymes that play a key role in cell signaling pathways, and their overactivity is often associated with disease states. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects.

In addition to its pharmaceutical applications, 4-bromopiperidine-4-carboxylic acid finds use in agrochemical research. The compound serves as a precursor for synthesizing herbicides and pesticides that target specific biological pathways in plants and pests. Its structural features allow for the development of molecules that interact with enzymes involved in plant growth regulation or pest metabolism, offering new solutions for agricultural challenges.

The synthesis of 4-bromopiperidine-4-carboxylic acid typically involves multi-step organic reactions starting from readily available precursors. One common synthetic route involves the bromination of piperidine followed by carboxylation at the 4-position. Advances in catalytic methods have improved the efficiency and scalability of these processes, making it more feasible to produce large quantities of the compound for industrial use.

Quality control and characterization of 4-bromopiperidine-4-carboxylic acid are critical to ensure its suitability for various applications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm its identity and purity. These methods provide detailed information about the compound's molecular structure and chemical properties, ensuring consistency across batches.

The growing demand for 4-bromopiperidine-4-carboxylic acid has led to increased interest from chemical suppliers who specialize in fine chemicals and pharmaceutical intermediates. These suppliers must adhere to stringent quality standards to meet the requirements of research institutions and pharmaceutical companies. By providing high-purity compounds like 4-bromopiperidine-4-carboxylic acid, they support innovation in drug discovery and material science.

In conclusion, 4-bromopiperidine-4-carboxylic acid (CAS No. 1537305-32-0) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic possibilities, 4-bromopiperidine- 4-carboxylic acid is poised to remain an important component in the development of next-generation drugs and materials.